methyl 2-{[2-cyano-3-(3-phenyl-1H-pyrazol-4-yl)acryloyl]amino}-5-propyl-3-thiophenecarboxylate
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Description
“Methyl 2-{[2-cyano-3-(3-phenyl-1H-pyrazol-4-yl)acryloyl]amino}-5-propyl-3-thiophenecarboxylate” is a complex organic compound. It contains a pyrazole ring, which is a class of organic compounds with a 5-membered aromatic ring structure containing 3 carbon atoms and 2 nitrogen atoms . The compound also contains a thiophene ring, which is a 5-membered aromatic ring with 4 carbon atoms and a sulfur atom .
Synthesis Analysis
The synthesis of such compounds often involves the use of 5-amino-pyrazoles as versatile synthetic building blocks . These are used in the construction of diverse heterocyclic or fused heterocyclic scaffolds . The synthesis methods include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Molecular Structure Analysis
The molecular structure of this compound can be determined using crystallographic techniques. For example, a similar compound, “2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1 H-pyrazol-4-yl)acrylamide”, was found to have an orthorhombic crystal structure with space group Pca2 1 .Chemical Reactions Analysis
The chemical reactions involving this compound can be complex and varied. For instance, 5-amino-pyrazoles can undergo reactions with ethyl nitrite or sodium nitrite in 10% aqueous HCl solution to form 5-amino-4-hydroxyiminopyrazoles and diazene compounds .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its molecular structure. For instance, its orthorhombic crystal structure suggests that it is a solid at room temperature . Its exact physical and chemical properties would need to be determined experimentally.Future Directions
The future directions for research on this compound could involve further exploration of its potential applications in pharmaceuticals and medicinal chemistry, given the prominence of nitrogen-containing aromatic heterocycles in these fields . Additionally, new synthetic methods could be developed to improve the efficiency and selectivity of its synthesis .
Properties
IUPAC Name |
methyl 2-[[(E)-2-cyano-3-(5-phenyl-1H-pyrazol-4-yl)prop-2-enoyl]amino]-5-propylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O3S/c1-3-7-17-11-18(22(28)29-2)21(30-17)25-20(27)15(12-23)10-16-13-24-26-19(16)14-8-5-4-6-9-14/h4-6,8-11,13H,3,7H2,1-2H3,(H,24,26)(H,25,27)/b15-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYOSJGYVEKKUHK-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=C(S1)NC(=O)C(=CC2=C(NN=C2)C3=CC=CC=C3)C#N)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC1=CC(=C(S1)NC(=O)/C(=C/C2=C(NN=C2)C3=CC=CC=C3)/C#N)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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